Benzyl caffeate
Benzyl caffeate
Benzyl caffeate is a natural product found in Populus laurifolia, Populus deltoides, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
107843-77-6
VCID:
VC21149973
InChI:
InChI=1S/C16H14O4/c17-14-8-6-12(10-15(14)18)7-9-16(19)20-11-13-4-2-1-3-5-13/h1-10,17-18H,11H2/b9-7+
SMILES:
C1=CC=C(C=C1)COC(=O)C=CC2=CC(=C(C=C2)O)O
Molecular Formula:
C16H14O4
Molecular Weight:
270.28 g/mol
Benzyl caffeate
CAS No.: 107843-77-6
Cat. No.: VC21149973
Molecular Formula: C16H14O4
Molecular Weight: 270.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzyl caffeate is a natural product found in Populus laurifolia, Populus deltoides, and other organisms with data available. |
|---|---|
| CAS No. | 107843-77-6 |
| Molecular Formula | C16H14O4 |
| Molecular Weight | 270.28 g/mol |
| IUPAC Name | benzyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C16H14O4/c17-14-8-6-12(10-15(14)18)7-9-16(19)20-11-13-4-2-1-3-5-13/h1-10,17-18H,11H2/b9-7+ |
| Standard InChI Key | WWVKQTNONPWVEL-VQHVLOKHSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC(=O)/C=C/C2=CC(=C(C=C2)O)O |
| SMILES | C1=CC=C(C=C1)COC(=O)C=CC2=CC(=C(C=C2)O)O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C=CC2=CC(=C(C=C2)O)O |
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